BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the Study of
Ahn 086

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1666713

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ahn 086 is an isothiocyanato derivative of Ro 5-4864 (4'-chlorodiazepam), acting as an
irreversible (acylating) ligand for the Translocator Protein (TSPO), an 18 kDa protein primarily
located on the outer mitochondrial membrane.[1] Formerly known as the peripheral
benzodiazepine receptor (PBR), TSPO is implicated in a variety of crucial cellular functions.
These include the regulation of cholesterol transport into mitochondria, which is a rate-limiting
step in steroidogenesis, as well as modulation of inflammation, apoptosis, and mitochondrial
respiration.[2][3][4] Given its role in these fundamental processes, TSPO and its ligands, such
as Ahn 086, are of significant interest in drug development and for studying the
pathophysiology of numerous diseases, including neuroinflammatory conditions, cancer, and
endocrine disorders.[1]

These application notes provide detailed protocols for tissue preparation and the use of a
specialized homogenization buffer for the effective study of Ahn 086's effects on its target,
TSPO, and associated signaling pathways.

Key Cellular Processes and Signaling Pathways
Involving TSPO
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TSPO is a multifaceted protein involved in several key cellular signaling pathways.
Understanding these pathways is crucial for designing experiments and interpreting data from
studies involving Ahn 086.

Steroidogenesis

TSPO is traditionally thought to play a role in the transport of cholesterol from the outer to the
inner mitochondrial membrane, a critical step in the synthesis of all steroid hormones. While
some studies with knockout mice have questioned its indispensable role, a large body of
evidence suggests its involvement. Ahn 086, by binding to TSPO, can be used to investigate
the modulation of this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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